Cas no 2584-46-5 (2(1H)-Quinolinethione,1,4-dimethyl-)
2584-46-5 structure
Product Name:2(1H)-Quinolinethione,1,4-dimethyl-
CAS No:2584-46-5
MF:C11H11NS
MW:189.276741266251
CID:281956
PubChem ID:268270
Update Time:2025-04-19
2(1H)-Quinolinethione,1,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinethione,1,4-dimethyl-
- 1,4-dimethylquinoline-2-thione
- 1,4-Dimethyl-1H-chinolin-2-thion
- 1,4-dimethyl-1H-quinoline-2-thione
- 1,4-dimethyl-2(1H)-quinolinethione
- 1,4-Dimethyl-2-thiochinolon
- 1,4-dimethylquinoline-2(1h)-thione
- AC1L6JWV
- AC1Q7F7C
- AR-1B7838
- CTK4F6559
- KST-1B2386
- NSC108426
- 2584-46-5
- DTXSID90296233
- NSC-108426
- 1,4-dimethyl-2-thioquinolone
-
- Inchi: 1S/C11H11NS/c1-8-7-11(13)12(2)10-6-4-3-5-9(8)10/h3-7H,1-2H3
- InChI Key: HWIMUPKTIXMNEZ-UHFFFAOYSA-N
- SMILES: S=C1C=C(C)C2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 189.06133
- Monoisotopic Mass: 189.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.3Ų
Experimental Properties
- PSA: 3.24
- LogP: 3.21620
2(1H)-Quinolinethione,1,4-dimethyl- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
2584-46-5 (2(1H)-Quinolinethione,1,4-dimethyl-) Related Products
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